1-bromo-N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide

• IUPAC Name: 1-bromo-N-(3-chloro-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)methanesulfonamide
• InChI: InChI=1S/C14H10BrClN2O4S/c15-7-23(20,21)18-9-2-4-12-10(6-9)14(19)17-11-5-8(16)1-3-13(11)22-12/h1-6,18H,7H2,(H,17,19)
• InChI Key: KLGVHJAVCBDSKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NS(=O)(=O)CBr)C(=O)NC3=C(O2)C=CC(=C3)Cl
• Molecular Formula: C14H10BrClN2O4S
• Molecular Weight: 417.7 g/mol

Description

1-bromo-N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide is a useful research compound. Its molecular formula is C14H10BrClN2O4S and its molecular weight is 417.66. The purity is usually 95%.
BenchChem offers high-quality 1-bromo-N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-bromo-N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

A new class of compounds including bis-oxazoles, thiazoles, and imidazoles linked by amido sulfonamido methane groups has been synthesized and evaluated for antimicrobial and anticancer activities. Among these, chloro-substituted amido sulfonamido bisimidazoles showed promising results against lung, colon, and prostate cancer cell lines, indicating a potential pathway for developing novel anticancer therapies (Premakumari et al., 2014).

Another study focused on the structural and spectroscopic characterization of di- and triindolylmethanes, showcasing the importance of molecular structure in the pharmacological efficacy of such compounds (Mason et al., 2003).

Functional Exploration and Applications

The research on the oxidation of o-nitrotoluene by cerium(IV) methanesulfonate provides insights into the synthetic versatility of sulfonamide derivatives. This study explores the stepwise transformation of o-nitrotoluene into valuable chemical intermediates, emphasizing the role of methanesulfonamide compounds in facilitating complex organic reactions (Lozar & Savall, 1995).

Additionally, the synthesis of high molecular weight polybenzoxazoles in polyphosphoric acid highlights the polymer applications of related compounds. This research not only offers a method for producing advanced polymeric materials but also investigates their hydrolytic stability, crucial for their potential applications in various industrial sectors (Kim et al., 2005).